3,4,5-Trifluorobenzamide
Overview
Description
3,4,5-Trifluorobenzamide is a chemical compound with the molecular formula C7H4F3NO . It is used in research and development .
Molecular Structure Analysis
The molecular weight of 3,4,5-Trifluorobenzamide is 175.11 g/mol . The InChI string representation of its structure isInChI=1S/C7H4F3NO/c8-4-1-3 (7 (11)12)2-5 (9)6 (4)10/h1-2H, (H2,11,12)
. Physical And Chemical Properties Analysis
3,4,5-Trifluorobenzamide has a molecular weight of 175.11 g/mol . It has a computed XLogP3-AA value of 1.1, indicating its partition coefficient between octanol and water, which is a measure of its solubility and permeability . It has one hydrogen bond donor and four hydrogen bond acceptors . The topological polar surface area is 43.1 Ų .Scientific Research Applications
Synthesis and Pharmaceutical Applications
3,4,5-Trifluorobenzamide and its derivatives play a significant role in the pharmaceutical industry. For instance, the synthesis of 2,4,5-trifluorobromobenzene, closely related to 3,4,5-trifluorobenzamide, is utilized in pharmaceutical manufacturing. Deng et al. (2017) reported a continuous microflow process for the synthesis of 2,4,5-trifluorobromobenzene, highlighting its value as a synthetic intermediate in pharmaceuticals. This process employs a microflow system that enhances mass- and heat-transfer efficiency, thereby shortening the reaction time and enabling large-scale production (Deng et al., 2017).
Catalytic Applications
Trifluorobenzamide derivatives are used as catalysts in various chemical reactions. For instance, scandium trifluoromethanesulfonate, a compound related to trifluorobenzamide, has been identified as an extremely active Lewis acid catalyst. Ishihara et al. (1996) demonstrated its application in the acylation of alcohols with acid anhydrides, highlighting its effectiveness for selective macrolactonization of omega-hydroxy carboxylic acids (Ishihara et al., 1996).
Material Science
In material science, derivatives of 3,4,5-Trifluorobenzamide are used in the synthesis of complex compounds. The study by Deng et al. (2015) on the synthesis of 2,4,5-trifluorobenzoic acid, a compound closely related to 3,4,5-Trifluorobenzamide, illustrates its significance in material science. They developed a facile continuous microflow process for its synthesis, which is important for applications in both pharmaceutical industry and material science (Deng et al., 2015).
Fluorination Reactions
Trifluorobenzamide derivatives are instrumental in facilitating various fluorination reactions. Groendyke et al. (2016) described a mild, amide-directed fluorination of benzylic, allylic, and unactivated C-H bonds mediated by iron, using N-fluoro-2-methylbenzamides (a class of compounds that includes trifluorobenzamides). This method demonstrates broad substrate scope and functional group tolerance without the need for noble metal additives (Groendyke et al., 2016).
properties
IUPAC Name |
3,4,5-trifluorobenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCMVOBYFZPFCOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)F)F)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40380313 | |
Record name | 3,4,5-Trifluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Trifluorobenzamide | |
CAS RN |
78324-75-1 | |
Record name | 3,4,5-Trifluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 78324-75-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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